3'-O-methylated isoflavonoids
3′-O-Methylated Isoflavonoids are a specific class of naturally occurring flavonoid compounds characterized by the presence of a methoxy group attached to the 3′ position of the B-ring. These molecules are primarily found in legumes, particularly soybeans and their derivatives, as well as other plants such as red clover (Trifolium pratense). The structural uniqueness of these isoflavonoids confers them with potential biological activities, including estrogenic effects due to their partial mimicry of the estradiol structure. Research indicates that 3′-O-methylated isoflavonoids may possess significant benefits in areas such as bone health and cardiovascular function. However, further studies are required to fully understand their therapeutic potentials and safety profiles. These compounds have garnered attention from pharmaceutical researchers for their potential applications in developing novel drugs and dietary supplements targeting estrogen-related conditions.

Structure | Chemical Name | CAS | MF |
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Spherosinin | 56495-96-6 | C22H24O5 |
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5,7,4'-trihydroxy-2',3'-dimethoxyisoflavanone | 49776-79-6 | C17H16O7 |
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Ugonin B | 50982-43-9 | C26H28O6 |
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Hemerocallone | 82869-19-0 | C19H16O7 |
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(+-)-4'.7-Dihydroxy-2'.3'-dimethoxyisoflavan | 56499-30-0 | C17H18O5 |
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2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(4-hydroxy-2,5-dimethoxyphenyl)- | 853562-80-8 | C17H18O5 |
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Cantrixil | 2135511-22-5 | C24H24O6 |
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N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylthiophene-2-carboxamide | 883954-15-2 | C21H15NO4S |
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N-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylcyclohexanecarboxamide | 883954-23-2 | C23H23NO4 |
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N-6-chloro-3-(3-methoxyphenyl)-4-oxo-4H-chromen-2-ylthiophene-2-carboxamide | 883957-96-8 | C21H14ClNO4S |
Related Literature
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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